Cas no 20098-14-0 (Idramantone)

• Product Name: Idramantone
• CAS No: 20098-14-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00192211
• CID: 51462
• PubChem ID: 24866531
• Update Time: 2025-10-28

Idramantone Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyadamantan-2-one
• Hydroxyadamantanone
• 5-hydroxy-2-adamantone
• 5-Hydroxy-2-adamantanone
• 1-hydroxyadamantane-4-one
• 4-oxoadamantol
• Adamantan-4-on-1-ol
• Kemantane
• 2-Adamantanone,5-hydroxy- (8CI)
• Tricyclo[3.3.1.13,7]decanone, 5-hydroxy- (9CI)
• 1-Hydroxy-4-adamantanone
• 1-Hydroxy-4-ketoadamantane
• 4-Oxo-1-adamantanol
• 5-Hydroxyadamantanone
• Idramantone
• Kemantan
• 5-Hydroxy-adamantan-2-one
• TZBDEVBNMSLVKT-UHFFFAOYSA-N
• 7J4759Y5J1
• 5-hydroxytricyclo[3.3.1.1(3,7)]decanone
• Tricyclo[3.3.1.13,7]decanone, 5-hydroxy-
• Idramantone [INN]
• Tricyclo(3.3.1.13,7)decanone, 5-hydroxy-
• 4-oxoadamantan-1-ol
• 5-hydroxy adamantanone
• 5-hydroxy-2-admantanone
• 5-Hydroxyadmantan-2-on
• 5-hydroxyadamantane-2-on
• SR-01000944271
• NS00125561
• AKOS016038251
• A15355
• 20098-14-0
• Tox21_112380
• AS-12160
• PB41721
• HMS3885P06
• CCG-213971
• FT-0659076
• Z56782275
• TRICYCLO(3.3.1.SUP(13,7))DECAN-2-ONE, 5-HYDROXY-
• HMS3264D04
• AC-24311
• SR-01000944271-1
• CHEBI:48581
• CS-4565
• DTXCID6026581
• Tricyclo[3.3.1.13,7]decan-2-one, 5-hydroxy-
• HY-B1044
• 1-Bromo-4-methoxyphenazine 5-oxide
• AM84690
• BB 0237254
• Idramantone, 20098-14-0,
• NSC 760375
• Q27104617
• SCHEMBL19309631
• 5-hydroxytricyclo[3.3.1.13,7 ]decan-2-one
• H0962
• Kemantane;5-Hydroxy-2-adamantanone
• AB01563368_01
• s4529
• SY032209
• DTXSID8046581
• AKOS001031795
• EN300-54117
• UNII-7J4759Y5J1
• 5-hydroxy -2-adamantanone
• CAS-20098-14-0
• CHEMBL2105062
• SCHEMBL61676
• (1R,3S)-5-hydroxyadamantan-2-one;5-HYDROXY-2-ADAMANTANONE
• Oprea1_254797
• NSC760375
• AE-641/20320060
• NSC-760375
• NCGC00166261-01
• Pharmakon1600-01506164
• 4-Bromo-10-oxido-1-phenazinyl methyl ether
• 5-Hydroxyadmantan-2-one
• ALBB-013713
• BRD-A57877027-001-01-7
• tricyclo[3.3.1.1~3,7~]decan-2-one, 5-hydroxy-
• DB-025390

• MDL： MFCD00192211
• Inchi： 1S/C10H14O2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-8,12H,1-5H2
• InChI Key： TZBDEVBNMSLVKT-UHFFFAOYSA-N
• SMILES： OC12CC3C(C(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.301
• Melting Point: >300 °C (lit.)
• Boiling Point: 296.5℃ at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.602
• PSA: 37.30000
• LogP: 1.12650
• Solubility: Not determined

Idramantone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36/37/39; S27; S26
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Idramantone

Idramantone: A Comprehensive Overview

Idramantone, also known by its CAS number 20098-14-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, providing an in-depth analysis of its structure, properties, and uses.

Chemical Structure and Properties

Idramantone is a derivative of anthraquinone, a class of compounds known for their aromatic structure and versatile chemical properties. Its molecular formula is C₁₄H₈O₂, and it has a molecular weight of 216.23 g/mol. The compound exhibits a crystalline structure with a melting point of approximately 320°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions.

Applications in Materials Science

In recent years, Idramantone has found applications in materials science, particularly in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing conductive polymers and organic semiconductors. For instance, studies have shown that Idramantone derivatives can be used to create high-performance organic photovoltaic cells with improved electron mobility.

Role in Drug Development

The pharmaceutical industry has also taken interest in Idramantone due to its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its anti-inflammatory properties have been investigated for potential use in treating chronic inflammatory conditions.

Beyond its use in materials science and medicine, Idramantone has shown promise in environmental applications. Recent research has highlighted its effectiveness as a catalyst in the degradation of organic pollutants in water. By incorporating Idramantone into photocatalytic systems, scientists have achieved significant reductions in the concentration of harmful chemicals such as pesticides and pharmaceutical residues.

In conclusion, Idramantone (CAS No: 20098-14-0) is a multifaceted compound with applications spanning various fields. Its unique chemical properties make it an invaluable tool in materials science, drug development, and environmental protection. As research continues to uncover new uses for this compound, it is poised to play an even greater role in advancing technology and improving human health.